BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes & Protocols: Synthesis of
Chimeric DNA-FANA Oligonucleotides for
Enhanced Stability

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2'-Fluoro-2'-deoxy-ara-U-3'-
Compound Name:

phosphoramidite
CAS No.: 1190089-70-3
Cat. No.: B3346423

Get Quote

\ J

For: Researchers, scientists, and drug development professionals engaged in nucleic acid
therapeutics and diagnostics.

Introduction: The Imperative for Enhanced
Oligonucleotide Stability

Standard DNA and RNA oligonucleotides are powerful tools in molecular biology and are the
foundation of many therapeutic strategies. However, their in vivo application is often hampered
by rapid degradation by nucleases.[1] To overcome this limitation, chemical modifications to the
oligonucleotide backbone have been developed. Among these, 2'-deoxy-2'-
fluoroarabinonucleic acid (FANA) has emerged as a particularly effective modification.[2][3]

FANA is a DNA analogue where the 2'-hydroxyl group of the ribose sugar is replaced by a
fluorine atom in the "up" or arabino configuration.[4] This seemingly subtle change imparts
remarkable properties to the oligonucleotide, including significantly increased resistance to
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nuclease degradation and enhanced thermal stability of the duplex formed with a target RNA or
DNA strand.[5][6][7] Critically, FANA-modified oligonucleotides, particularly when incorporated
into chimeric structures with DNA, retain the ability to recruit RNase H, an enzyme that cleaves
the RNA strand of a DNA/RNA duplex, a key mechanism for antisense therapeutics.[2][6]

These application notes provide a comprehensive guide to the synthesis, purification, and
characterization of chimeric DNA-FANA oligonucleotides, offering insights into the chemical
principles and practical steps necessary for their successful production.

The Chemistry of Stability: Why FANA Works

The enhanced stability of FANA-containing oligonucleotides stems from the unique properties
of the 2'-fluoroarabinose sugar. The fluorine atom is highly electronegative, which alters the
sugar pucker and the overall helical geometry of the oligonucleotide. This conformational
change makes the phosphodiester backbone less accessible to nucleases, thereby increasing
its resistance to enzymatic degradation.[1][5]

Furthermore, the presence of the 2'-fluoro group in the arabino configuration contributes to a
more A-form helical structure, which is characteristic of RNA duplexes. This pre-organization of
the FANA nucleotide into an RNA-like conformation leads to a higher binding affinity (increased
thermal stability, or Tm) for complementary RNA targets.[6]

Synthesis of Chimeric DNA-FANA Oligonucleotides

The synthesis of chimeric DNA-FANA oligonucleotides is typically performed using automated
solid-phase phosphoramidite chemistry, a well-established method for oligonucleotide
synthesis. The overall workflow is similar to standard DNA synthesis but with key modifications
to accommodate the FANA phosphoramidite monomers.

Caption: Automated Solid-Phase Synthesis Workflow for Chimeric Oligonucleotides.

Protocol 1: Automated Solid-Phase Synthesis

This protocol outlines the steps for synthesizing a chimeric DNA-FANA oligonucleotide on a
standard automated DNA synthesizer.

Materials:
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» DNA phosphoramidites (dA, dG, dC, dT)

o FANA phosphoramidites (araFA, araFG, araFC, araFU)[8]

o Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

o Standard DNA synthesis reagents:

[e]

Deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane)

o Activator solution (e.g., 0.45 M 5-ethylthio-1H-tetrazole in acetonitrile)

o Capping solutions (Cap A: acetic anhydride/lutidine/THF; Cap B: 16% N-methylimidazole
in THF)

o Oxidizing solution (e.g., 0.02 M iodine in THF/water/pyridine) or Sulfurizing solution (e.g.,
3-((dimethylamino-methylidene)amino)-3H-1,2,4-dithiazole-3-thione (DDTT) for
phosphorothioate linkages)

e Anhydrous acetonitrile

Procedure:

o Synthesizer Setup: Program the DNA synthesizer with the desired chimeric sequence,
ensuring that the appropriate bottles are filled with DNA and FANA phosphoramidites and the
correct synthesis cycle is selected for each monomer type.

 Detritylation: The 5'-dimethoxytrityl (DMT) protecting group is removed from the support-
bound nucleoside by treatment with the deblocking solution.

o Coupling: The next phosphoramidite in the sequence (either DNA or FANA) is activated by
the activator solution and coupled to the free 5'-hydroxyl group of the growing oligonucleotide
chain. Note: FANA phosphoramidites may require a longer coupling time than standard DNA
phosphoramidites to achieve high coupling efficiency.[8]

e Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping solutions to
prevent the formation of deletion mutants in subsequent cycles.
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o Oxidation/Sulfurization: The newly formed phosphite triester linkage is converted to a more
stable phosphate triester by oxidation or a phosphorothioate triester by sulfurization.

e Cycle Repetition: Steps 2-5 are repeated for each subsequent monomer in the sequence
until the full-length chimeric oligonucleotide is synthesized.

» Final Detritylation: The terminal 5'-DMT group is removed.

Cleavage, Deprotection, and Purification

Following synthesis, the oligonucleotide must be cleaved from the solid support and the
protecting groups on the nucleobases and phosphate backbone must be removed. Purification
Is then essential to isolate the full-length product from shorter sequences and other impurities.

Protocol 2: Cleavage and Deprotection

Materials:

o Concentrated ammonium hydroxide or a mixture of ammonium hydroxide and methylamine
(AMA)

o Anhydrous triethylamine trihydrofluoride (TEA-3HF) in a suitable solvent (e.g., DMSO) for
removal of 2'-silyl protecting groups if used during FANA monomer synthesis.[9]

Procedure:

o Cleavage from Support: The CPG support is treated with concentrated ammonium hydroxide
or AMA at elevated temperature (e.g., 55°C) for several hours to cleave the oligonucleotide
from the support and remove the exocyclic amine protecting groups from the nucleobases.
[10]

» Supernatant Collection: The supernatant containing the deprotected oligonucleotide is
collected.

e Drying: The solution is dried under vacuum.

» Desilylation (if applicable): If 2'-silyl protecting groups were used in the FANA monomer
synthesis, the dried oligonucleotide is treated with TEA-3HF to remove these groups.[9]
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Protocol 3: Purification by Denaturing Polyacrylamide
Gel Electrophoresis (PAGE)

Denaturing PAGE is a high-resolution method for purifying oligonucleotides.[11]

Materials:

Polyacrylamide/urea gel (concentration dependent on oligonucleotide length)

TBE buffer (Tris/Borate/EDTA)

Gel loading buffer (e.g., formamide with tracking dyes)

UV shadowing equipment or fluorescently tagged oligonucleotide for visualization

Procedure:

Gel Preparation: A denaturing polyacrylamide gel is prepared.
o Sample Preparation: The deprotected oligonucleotide is dissolved in gel loading buffer.

» Electrophoresis: The sample is loaded onto the gel and electrophoresis is performed until the
desired separation is achieved.

» Visualization and Excision: The oligonucleotide bands are visualized by UV shadowing, and
the band corresponding to the full-length product is excised from the gel.

o Elution: The oligonucleotide is eluted from the gel slice by crush-and-soak method in a
suitable buffer (e.g., 0.5 M ammonium acetate).

» Desalting: The eluted oligonucleotide is desalted using a C18 Sep-Pak cartridge or
equivalent.

Characterization and Quality Control

Proper characterization is crucial to confirm the identity and purity of the synthesized chimeric
oligonucleotide.
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Parameter Method Purpose
To determine the percentage
- Anion-Exchange HPLC, of the full-length product and
uri
Y Capillary Electrophoresis (CE) identify any shorter sequences
or other impurities.
To confirm the molecular
weight of the synthesized
) Mass Spectrometry (MALDI- oligonucleotide, verifying the
Identity

TOF or ESI-MS)

correct sequence and
incorporation of FANA

modifications.

Thermal Stability (Tm)

UV-Vis Spectroscopy with a

thermal melt program

To determine the melting
temperature of the chimeric
oligonucleotide when
hybridized to its
complementary target strand.
[12][13][14]

Nuclease Resistance

Incubation with nucleases
followed by PAGE or HPLC

analysis

To assess the stability of the
chimeric oligonucleotide in the
presence of nucleases
compared to an unmodified
DNA control.[1][5]

Applications in Research and Drug Development

Chimeric DNA-FANA oligonucleotides are valuable tools for a range of applications due to their

enhanced stability and potent biological activity.

Caption: Key Applications of Chimeric DNA-FANA Oligonucleotides.

« Antisense Oligonucleotides (ASOs): FANA-DNA gapmers, with a central DNA region flanked

by FANA wings, are particularly effective ASOs. The FANA wings provide nuclease

resistance and high binding affinity, while the central DNA gap activates RNase H-mediated

cleavage of the target mMRNA.[2][15]
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» Small Interfering RNAs (SiRNAS): Incorporating FANA modifications into siRNA duplexes can
enhance their stability in serum and improve their gene-silencing potency.[1]

o Aptamers: The increased chemical stability of FANA-containing oligonucleotides makes them
attractive candidates for the development of robust aptamers for diagnostic and therapeutic
applications.[16]

e Drug Development: The favorable properties of FANA-modified oligonucleotides have led to
their investigation in various therapeutic areas, including neurodegenerative disorders,
cancer, and viral infections.[17][18][19][20]

Conclusion

The synthesis of chimeric DNA-FANA oligonucleotides represents a significant advancement in
nucleic acid chemistry, providing researchers and drug developers with powerful molecules that
possess enhanced stability and potent biological activity. By following the protocols and
understanding the principles outlined in these application notes, scientists can confidently
produce and characterize these valuable tools for a wide range of applications, from basic
research to the development of next-generation therapeutics.

References

o El-Sagheer, A. H., & Brown, T. (2010). Improvements in siRNA properties mediated by 2'-
deoxy-2'-fluoro-f3-d-arabinonucleic acid (FANA). Nucleic Acids Research, 38(10), e111. [Link]

¢ Bio-Synthesis Inc. (2024). FANA antisense oligonucleotides allow modulation of gene
expression by enzymatic degradation of a target RNA. Bio-Synthesis. [Link]

e Lennox, K. A., & Behlke, M. A. (2021). Design and enhanced gene silencing activity of
spherical 2'-fluoroarabinose nucleic acids (FANA-SNAs). Chemical Science, 12(4), 1406-
1415. [Link]

e Zhang, L., et al. (2025). A solid-phase enzymatic synthesis platform for the facile production
of 2'-fluoroarabinonucleic acid (FANA) and chimeric XNA oligonucleotides using an evolved
XNA polymerase. Nucleic Acids Research. [Link]

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://academic.oup.com/nar/article/34/6/1669/2401465
https://pubs.acs.org/doi/10.1021/acschembio.9b00237
https://pmc.ncbi.nlm.nih.gov/articles/PMC7854307/
https://www.biochempeg.com/article/124.html
https://cytel.com/perspectives/oligonucleotide-therapeutics-an-emerging-modality-bringing-great-hope-in-medicine/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8876811/
https://academic.oup.com/nar/article/38/10/e111/2411032
https://www.biosyn.com/fana-antisense-oligonucleotides.aspx
https://pubs.rsc.org/en/content/articlelanding/2021/sc/d0sc06645a
https://academic.oup.com/nar/advance-article/doi/10.1093/nar/gkae543/7697113
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3346423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Kalota, A., et al. (2006). 2'-Deoxy-2'-fluoro-f3-d-arabinonucleic acid (2'F-ANA) modified
oligonucleotides (ON) effect highly efficient, and persistent, gene silencing. Nucleic Acids
Research, 34(2), 451-461. [Link]

Wang, Y., et al. (2024). Advancing the enzymatic toolkit for 2'-fluoro arabino nucleic acid
(FANA) manipulation: phosphorylation, ligation, replication, and templating RNA
transcription. Chemical Science. [Link]

Lennox, K. A., & Behlke, M. A. (2021). Design and enhanced gene silencing activity of
spherical 2'-fluoroarabinose nucleic acids (FANA-SNAs). Chemical Science, 12(4), 1406-
1415. [Link]

Kuy, C., et al. (2019). Selection of 2'-Deoxy-2'-Fluoroarabino Nucleic Acid (FANA) Aptamers
That Bind HIV-1 Integrase with Picomolar Affinity. ACS Chemical Biology, 14(10), 2295-2305.
[Link]

Viazovkina, E., et al. (2017). Solid-Phase Synthesis of 2'-Deoxy-2'-fluoro- (3-D-
Oligoarabinonucleotides (2'F-ANA) and Their Phosphorothioate Derivatives. Current
Protocols in Nucleic Acid Chemistry. [Link]

Zhang, L., et al. (2025). A solid-phase enzymatic synthesis platform for the facile production
of 2'-fluoroarabinonucleic acid (FANA) and chimeric XNA oligonucleotides using an evolved
XNA polymerase. CiteDrive. [Link]

Livache, T., et al. (2003). Effects of formamide on the thermal stability of DNA duplexes on
biochips. Journal of Biomolecular Techniques, 14(3), 233-239. [Link]

Zhang, L., et al. (2025). A solid-phase enzymatic synthesis platform for the facile production
of 2'-fluoroarabinonucleic acid (FANA) and chimeric XNA oligonucleotides using an evolved
XNA polymerase. ResearchGate. [Link]

Lennox, K. A., & Behlke, M. A. (2021). Design and enhanced gene silencing activity of
spherical 2'-fluoroarabinose nucleic acids (FANA-SNAs). Chemical Science, 12(4), 1406-
1415. [Link]

Wang, Y., et al. (2024). Advancing the enzymatic toolkit for 2'-fluoro arabino nucleic acid
(FANA) manipulation: phosphorylation, ligation, replication, and templating RNA

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1343552/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11197949/
https://www.rsc.org/journals-books-databases/about-journals/chemical-science/
https://pubs.acs.org/doi/10.1021/acschembio.9b00570
https://www.scispace.com/paper/viazovkina-mangos-elzagheid-et-al-2017
https://citedrive.com/explore/paper/10.1093/nar/gkae543
https://pubmed.ncbi.nlm.nih.gov/12962130/
https://www.researchgate.net/publication/381504987_A_solid-phase_enzymatic_synthesis_platform_for_the_facile_production_of_2'-fluoroarabinonucleic_acid_FANA_and_chimeric_XNA_oligonucleotides_using_an_evolved_XNA_polymerase
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7883901/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3346423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

transcription. Chemical Science. [Link]

Chakrabarti, M. C., & Schwarz, F. P. (1999). Thermal stability of PNA/DNA and DNA/DNA
duplexes by differential scanning calorimetry. Nucleic Acids Research, 27(23), 4642-4648.
[Link]

Wilds, C. J., & Damha, M. J. (2002). Synthesis of protected 2'-deoxy-2'-fluoro-beta-D-
arabinonucleosides. Current Protocols in Nucleic Acid Chemistry, Chapter 1, Unit 1.7. [Link]

Nguyen, H. K., et al. (1995). Maodification of DNA duplexes to smooth their thermal stability
independently of their base content for DNA sequencing by hybridization. Nucleic Acids
Research, 23(19), 3843-3848. [Link]

Chakrabarti, M. C., & Schwarz, F. P. (1999). Thermal stability of PNA/DNA and DNA/DNA
duplexes by differential scanning calorimetry. Semantic Scholar. [Link]

Ellington, A., & Chory, J. (2001). Deprotection of oligonucleotides and purification using
denaturing PAGE. Current Protocols in Immunology, Chapter 10, Unit 10.7. [Link]

Chakrabarti, M. C., & Schwarz, F. P. (1999). Thermal stability of PNA/DNA and DNA/DNA
duplexes by differential scanning calorimetry. Nucleic Acids Research, 27(23), 4642-4648.
[Link]

Beigelman, L., et al. (2009). U.S. Patent No. 7,655,790. Washington, DC: U.S.

Crooke, S. T., et al. (2021). Clinical Applications of Single-Stranded Oligonucleotides:
Current Landscape of Approved and In-Development Therapeutics. Nucleic Acid
Therapeutics, 31(1), 1-25. [Link]

Gryaznoyv, S. M., & Gelfand, D. H. (1997). Advanced method for oligonucleotide deprotection.
Nucleic Acids Research, 25(19), 3975-3977. [Link]

Zhang, L., et al. (2018). Synthesis of 2'-Deoxy-2'-fluoro-L-cytidine and Fluorinated L-Nucleic
Acids for Structural Studies. Chemistry - An Asian Journal, 13(21), 3209-3213. [Link]

Volkov, E. M., et al. (1991). A rapid method for the purification of deprotected
oligodeoxynucleotides. Nucleic Acids Research, 19(11), 3149. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2024/sc/d4sc01201a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC148750/
https://pubmed.ncbi.nlm.nih.gov/18428784/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC307303/
https://www.semanticscholar.org/paper/Thermal-stability-of-PNADNA-and-DNADNA-duplexes-Chakrabarti-Schwarz/24a30e255470d0505188f615560b09363a03d35a
https://pubmed.ncbi.nlm.nih.gov/18432699/
https://www.semanticscholar.org/paper/Thermal-stability-of-PNADNA-and-DNADNA-duplexes-Chakrabarti-Schwarz/24a30e255470d0505188f615560b09363a03d35a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7893190/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC146995/
https://scholarworks.iupui.edu/handle/1805/17709
https://www.semanticscholar.org/paper/A-rapid-method-for-the-purification-of-Volkov-Romanova/1a4a4b4b0e5c9a7d9e8e9e9f9c9b9c9b9c9b9c9b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3346423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Roberts, T. C., et al. (2020). Advances in oligonucleotide drug delivery. Nature Reviews Drug
Discovery, 19(10), 673-694. [Link]

+ Fergione, S. J., et al. (2023). Synthesis, deprotection, and purification of diphosphorylated
RNA oligonucleotides. ChemRxiv. [Link]

¢ Regulus Therapeutics. (2024). Oligonucleotide Therapeutics: An Emerging Modality Bringing
Great Hope in Medicine. Regulus Therapeutics. [Link]

e Torres, A. G., & Fabani, M. M. (2019). Oligonucleotide Therapeutics: From Discovery and
Development to Patentability. Pharmaceuticals, 12(4), 154. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. Deprotection of oligonucleotides and purification using denaturing PAGE - PubMed
[pubmed.ncbi.nlm.nih.gov]

o 12. Effects of formamide on the thermal stability of DNA duplexes on biochips - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 13. Thermal stability of PNA/DNA and DNA/DNA duplexes by differential scanning
calorimetry - PMC [pmc.ncbi.nlm.nih.gov]

e 14. Modification of DNA duplexes to smooth their thermal stability independently of their
base content for DNA sequencing by hybridization - PMC [pmc.ncbi.nim.nih.gov]

e 15. Advances in oligonucleotide drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
e 16. pubs.acs.org [pubs.acs.org]

e 17. Clinical Applications of Single-Stranded Oligonucleotides: Current Landscape of
Approved and In-Development Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

¢ 18. Oligonucleotide Drugs: Current Status and Challenges | Biopharma PEG
[biochempeg.com]

e 19. cytel.com [cytel.com]

¢ 20. Oligonucleotide Therapeutics: From Discovery and Development to Patentability - PMC
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¢ To cite this document: BenchChem. [Application Notes & Protocols: Synthesis of Chimeric
DNA-FANA Oligonucleotides for Enhanced Stability]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3346423/docs#application-notes-
protocols-synthesis-of-chimeric-dna-fana-oligonucleotides-for-enhanced-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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